N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C18H16N2O4S/c1-10-3-5-13(22-2)15-16(10)25-18(19-15)20-17(21)11-4-6-12-14(9-11)24-8-7-23-12/h3-6,9H,7-8H2,1-2H3,(H,19,20,21)
• InChI Key: SIQVDCNTVXUKQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)NC(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C18H16N2O4S
• Molecular Weight: 356.4 g/mol
• CAS No.: 896676-20-3

Description

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a useful research compound. Its molecular formula is C18H16N2O4S and its molecular weight is 356.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Compounds with structural features similar to "N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide" have been synthesized and studied for various biological activities:

• Diuretic Activity : Biphenyl benzothiazole-2-carboxamide derivatives have been synthesized and evaluated for in vivo diuretic activity. Among these, a compound with the benzothiazole moiety showed promising diuretic effects, suggesting potential research applications in kidney function and fluid balance studies (Yar & Ansari, 2009).

• Antitumor Activity : A series of compounds including 6-(H/Me)-N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-3-carboxamides were synthesized and their antitumor activity was investigated. Some derivatives exhibited significant ability to inhibit the in vitro growth of human tumor cells, highlighting their potential as leads for developing new anticancer drugs (Ostapiuk, Frolov, & Matiychuk, 2017).

• Antiemetic and Gastroprokinetic Activities : A novel series of compounds with the benzotriazole moiety, similar in structure to the query compound, were prepared and found to have potent antiemetic and gastroprokinetic activities. This suggests potential applications in managing gastrointestinal disorders and side effects of treatments like chemotherapy (Hirokawa et al., 1998).

• Antimicrobial Activity : New pyridine derivatives synthesized from 2-amino substituted benzothiazoles showed variable and modest antimicrobial activity against investigated bacterial and fungal strains, indicating potential applications in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).